Cas no 96833-56-6 ( )
structure
Product Name:
CAS No:96833-56-6
MF:C7H10ClN3O
MW:187.626800060272
CID:1002054
PubChem ID:53440084
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 4-CHLORO-2-ETHYL-6-METHOXY-5-PYRIMIDINAMINE
- 4-chloro-2-ethyl-6-methoxypyrimidin-5-amine
- DTXSID40702354
- AKOS006307211
- 96833-56-6
-
-
- Inchi: 1S/C7H10ClN3O/c1-3-4-10-6(8)5(9)7(11-4)12-2/h3,9H2,1-2H3
- InChI Key: HWYQOSUETSTXGW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=C(CC)N=1)OC)N
Computed Properties
- Exact Mass: 187.0512396g/mol
- Monoisotopic Mass: 187.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61Ų
Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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